4-{[(3-Cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]methyl}benzoic acid
4-{[(3-Cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]methyl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
354556-38-0
VCID:
VC0460287
InChI:
InChI=1S/C23H18N2O2S/c24-13-19-21(16-5-2-1-3-6-16)18-7-4-8-20(18)25-22(19)28-14-15-9-11-17(12-10-15)23(26)27/h1-3,5-6,9-12H,4,7-8,14H2,(H,26,27)
SMILES:
C1CC2=C(C1)N=C(C(=C2C3=CC=CC=C3)C#N)SCC4=CC=C(C=C4)C(=O)O
Molecular Formula:
C23H18N2O2S
Molecular Weight:
386.5g/mol
4-{[(3-Cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]methyl}benzoic acid
CAS No.: 354556-38-0
Main Products
VCID: VC0460287
Molecular Formula: C23H18N2O2S
Molecular Weight: 386.5g/mol
![4-{[(3-Cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]methyl}benzoic acid - 354556-38-0](/images/no_structure.jpg)
| CAS No. | 354556-38-0 |
|---|---|
| Product Name | 4-{[(3-Cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]methyl}benzoic acid |
| Molecular Formula | C23H18N2O2S |
| Molecular Weight | 386.5g/mol |
| IUPAC Name | 4-[(3-cyano-4-phenyl-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanylmethyl]benzoic acid |
| Standard InChI | InChI=1S/C23H18N2O2S/c24-13-19-21(16-5-2-1-3-6-16)18-7-4-8-20(18)25-22(19)28-14-15-9-11-17(12-10-15)23(26)27/h1-3,5-6,9-12H,4,7-8,14H2,(H,26,27) |
| Standard InChIKey | JZDSMWSDBSCBGA-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C1)N=C(C(=C2C3=CC=CC=C3)C#N)SCC4=CC=C(C=C4)C(=O)O |
| Canonical SMILES | C1CC2=C(C1)N=C(C(=C2C3=CC=CC=C3)C#N)SCC4=CC=C(C=C4)C(=O)O |
| PubChem Compound | 1302012 |
| Last Modified | Nov 11 2021 |
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